Cas no 850781-91-8 (3,5-dichloro-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 3,5-dichloro-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 850781-91-8
• MF: C₁₆H₁₂Cl₂N₂O₂S
• MW: 367.249680519104
• CID: 6270535
• PubChem ID: 3385294
• Update Time: 2025-05-19

3,5-dichloro-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• 850781-91-8
• 3,5-dichloro-N-(6-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• (E)-3,5-dichloro-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• AKOS024602439
• 3,5-dichloro-N-[(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• F1009-0254

• Inchi： 1S/C16H12Cl2N2O2S/c1-20-13-4-3-12(22-2)8-14(13)23-16(20)19-15(21)9-5-10(17)7-11(18)6-9/h3-8H,1-2H3/b19-16-
• InChI Key： ODVLHVZYZOUYHB-MNDPQUGUSA-N
• SMILES： ClC1C=C(C=C(C=1)C(/N=C1/N(C)C2C=CC(=CC=2S/1)OC)=O)Cl

Computed Properties

• Exact Mass: 365.9996542g/mol
• Monoisotopic Mass: 365.9996542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 67.2Ų

Additional information on 3,5-dichloro-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Comprehensive Overview of 3,5-dichloro-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 850781-91-8)

3,5-dichloro-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 850781-91-8) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. The presence of dichloro and methoxy substituents enhances its reactivity and potential utility in various chemical syntheses.

The molecular structure of 3,5-dichloro-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide features a benzothiazole core, which is a common motif in medicinal chemistry. The 2-ylidenebenzamide moiety further contributes to its unique properties, making it a subject of interest for researchers exploring novel therapeutic agents. Recent studies have highlighted its potential in targeting specific enzymes or receptors, though detailed pharmacological data remains under investigation.

One of the key reasons for the growing interest in CAS No. 850781-91-8 is its relevance to current trends in drug discovery and agrochemical development. With the increasing demand for sustainable and eco-friendly solutions, researchers are exploring compounds like this for their lower environmental impact compared to traditional alternatives. Additionally, its structural complexity offers opportunities for structure-activity relationship (SAR) studies, which are crucial for optimizing biological efficacy.

From a synthetic chemistry perspective, 3,5-dichloro-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide can be prepared through multi-step organic reactions, including condensation and cyclization processes. The methoxy and dichloro groups play a pivotal role in determining the compound's solubility and stability, which are critical factors for its practical applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound.

In the context of market dynamics, the demand for benzothiazole-based compounds like CAS No. 850781-91-8 is expected to rise, driven by advancements in precision agriculture and personalized medicine. Companies specializing in fine chemicals and custom synthesis are increasingly listing such compounds in their portfolios to cater to the needs of academic and industrial researchers. Furthermore, the compound's potential as a building block for more complex molecules adds to its commercial value.

For researchers and professionals seeking detailed information on 3,5-dichloro-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, it is advisable to consult peer-reviewed journals and patent literature. The compound's CAS No. 850781-91-8 serves as a unique identifier, facilitating accurate searches in chemical databases. As the scientific community continues to explore its applications, this compound is likely to gain further attention in the coming years.

In summary, 3,5-dichloro-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a promising area of research with broad implications for pharmaceuticals, agrochemicals, and material science. Its unique structural features and potential biological activities make it a valuable subject for ongoing and future studies. By staying updated with the latest research trends, stakeholders can leverage the full potential of this compound in their respective fields.